Cas no 2171901-70-3 (4-(methoxymethyl)thiane-4-carbaldehyde)

• Product Name: 4-(methoxymethyl)thiane-4-carbaldehyde
• CAS No: 2171901-70-3
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 5937251
• PubChem ID: 165764856
• Update Time: 2025-05-22

4-(methoxymethyl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)thiane-4-carbaldehyde
• EN300-1622859
• 2171901-70-3

• Inchi： 1S/C8H14O2S/c1-10-7-8(6-9)2-4-11-5-3-8/h6H,2-5,7H2,1H3
• InChI Key： DUARFYNTSJBNPM-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(COC)CC1

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.6Ų

Additional information on 4-(methoxymethyl)thiane-4-carbaldehyde

4-(Methoxymethyl)Thiane-4-Carbaldehyde: A Comprehensive Overview

The compound 4-(methoxymethyl)thiane-4-carbaldehyde, identified by the CAS number 2171901-70-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiane derivatives, which have garnered attention due to their unique structural properties and versatile reactivity. The molecule features a thiane ring, a five-membered heterocycle containing sulfur, with a methoxymethyl group and an aldehyde substituent at the 4-position. This combination of functional groups imparts the compound with distinctive chemical properties, making it a valuable substrate for further research and development.

Recent studies have highlighted the importance of thiane derivatives in organic synthesis, particularly in the construction of complex molecular architectures. The presence of the aldehyde group in 4-(methoxymethyl)thiane-4-carbaldehyde facilitates various condensation reactions, such as the aldol reaction, which is pivotal in forming carbon-carbon bonds. Moreover, the methoxymethyl group introduces additional reactivity, enabling the compound to participate in nucleophilic substitutions and other transformations. These characteristics make it an ideal candidate for exploring novel synthetic pathways and designing bioactive molecules.

In terms of applications, 4-(methoxymethyl)thiane-4-carbaldehyde has shown promise in the field of medicinal chemistry. Its structural features allow for potential interactions with biological targets, such as enzymes or receptors, making it a valuable lead compound for drug discovery. Recent research has focused on its ability to modulate cellular signaling pathways, particularly in inflammatory and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit anti-inflammatory and neuroprotective effects, warranting further investigation into its therapeutic potential.

The synthesis of 4-(methoxymethyl)thiane-4-carbaldehyde typically involves multi-step processes that highlight its versatility as a building block. One common approach involves the oxidation of an appropriate thiol derivative to form the thiane ring, followed by selective alkylation to introduce the methoxymethyl group. The final step involves oxidation to install the aldehyde functionality. This synthetic route underscores the importance of controlling reaction conditions to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

In addition to its chemical significance, 4-(methoxymethyl)thiane-4-carbaldehyde has also found relevance in materials science. Its unique electronic properties make it a candidate for use in functional materials, such as conductive polymers or sensors. Researchers are exploring its ability to act as a precursor for self-assembling monolayers or nanomaterials, which could revolutionize fields like electronics and energy storage.

The growing interest in thiane derivatives has led to increased scrutiny of their environmental impact and safety profiles. As part of this trend, studies on the eco-friendly synthesis and degradation pathways of 4-(methoxymethyl)thiane-4-carbaldehyde are underway. These efforts aim to develop sustainable chemical processes that minimize waste and reduce environmental hazards.

In conclusion, 4-(methoxymethyl)thiane-4-carbaldehyde, with its distinctive structure and diverse reactivity, represents a compelling subject for both fundamental research and applied development. Its role as a versatile building block in organic synthesis, coupled with its potential therapeutic and materials applications, positions it as a key compound in advancing modern chemistry and medicine.